1-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 1-(3-methyl-1,1-dioxothiolan-3-yl)pyrazole-4-carbaldehyde
• InChI: InChI=1S/C9H12N2O3S/c1-9(2-3-15(13,14)7-9)11-5-8(6-12)4-10-11/h4-6H,2-3,7H2,1H3
• InChI Key: HWEXSLBZARXDLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCS(=O)(=O)C1)N2C=C(C=N2)C=O
• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol

Description

The compound “2-bromo-3-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)butanamide” has a similar structure. It has a molecular weight of 312.23.

Scientific Research Applications

Antimicrobial and Antioxidant Activities

• Schiff bases derived from pyrazole carbaldehydes have shown significant antimicrobial and antioxidant activities. For instance, certain derivatives have been synthesized and tested for their potential as DNA gyrase B inhibitors, showing excellent anti-inflammatory and good antioxidant activities against various pathogenic bacteria (Kate et al., 2018).

Heterocyclic Chemistry

• Research into heterocyclic compounds has included the transformation of similar carbaldehydes with nucleophilic hydrazines to produce novel pyrazole derivatives. Such compounds have been synthesized and characterized, with some studies reporting on their crystal structures (Fanghänel et al., 1997).

Chitosan Schiff Bases

• Novel chitosan Schiff bases based on heterocyclic moieties have been synthesized using pyrazole carbaldehyde derivatives. These compounds have been evaluated for their antimicrobial activity against both gram-negative and gram-positive bacteria, as well as fungi, showcasing dependency on the Schiff base moiety for antimicrobial effectiveness (Hamed et al., 2020).

Environmental Chemistry

• Studies have explored environmentally benign syntheses of pyrazolin-5-(4H)-ones in ionic liquids, demonstrating the potential of pyrazole carbaldehydes in green chemistry applications (Hangarge et al., 2003).

Agricultural Chemistry

• Pyrazole carbaldehydes have been used in the synthesis of novel quinolinyl chalcones, with some compounds showing promising growth-promoting effects on certain crops, highlighting their potential in agricultural chemistry (Hassan et al., 2020).